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Compound Name: 740 Y-P

Cat. No.: B15605770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 740 Y-P, a widely used phosphopeptide-based

PI3K activator, with other notable activators of the phosphoinositide 3-kinase (PI3K) pathway.

The objective is to offer a comprehensive resource for selecting the appropriate tool compound

for research and drug development, supported by experimental data and detailed

methodologies.

Introduction to PI3K Activation
The phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of numerous

cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation

of this pathway is implicated in a variety of diseases, most notably cancer. While much of the

therapeutic focus has been on developing PI3K inhibitors, the controlled activation of this

pathway holds therapeutic potential in areas such as neuroregeneration and cardioprotection.

[1] Pharmacological activators of PI3K are invaluable research tools to probe the intricacies of

this pathway and explore its therapeutic utility.

This guide focuses on the comparative analysis of two distinct types of PI3K activators: the

phosphopeptide-based activator 740 Y-P and the small molecule allosteric activator UCL-TRO-

1938.
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The following table summarizes the key characteristics and performance metrics of 740 Y-P
and UCL-TRO-1938, providing a clear comparison of their properties.

Feature 740 Y-P UCL-TRO-1938

Type
Cell-permeable

phosphopeptide
Small molecule

Mechanism of Action

Binds to the SH2 domains of

the p85 regulatory subunit of

Class IA PI3Ks, mimicking the

action of phosphorylated

receptor tyrosine kinases.[2]

Allosteric activator that binds to

the p110α catalytic subunit,

enhancing multiple steps of the

catalytic cycle.[1][3]

Selectivity

Activates Class IA PI3Ks

(p110α, p110β, p110δ) that

associate with the p85

regulatory subunit.[4]

Selective for the PI3Kα isoform

over other PI3K isoforms (β

and δ).[5]

Potency (In Vitro Kinase

Assay)

EC50 not widely reported in

biochemical assays. Effective

concentrations in cell-based

assays are typically in the µM

to µg/mL range (e.g., 20 µM,

50 µg/mL).[6][7]

EC50 of ~60 µM in an in vitro

lipid kinase assay.[8][9]

Potency (Cell-Based Assays)

Induces PI3K signaling in

various cell lines at

concentrations ranging from 10

µg/mL to 50 µg/mL.[10]

EC50 of ~5 µM for PIP3

induction in Mouse Embryonic

Fibroblasts (MEFs).[11]

Mechanisms of Action
The two activators employ fundamentally different mechanisms to stimulate PI3K activity, which

has significant implications for their experimental use and potential therapeutic applications.

740 Y-P: This synthetic, cell-permeable phosphopeptide contains a phosphorylated tyrosine

residue that mimics the binding motif of activated receptor tyrosine kinases (RTKs).[6] It directly

engages the SH2 domains of the p85 regulatory subunit of Class IA PI3Ks.[2] This interaction
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relieves the inhibitory constraint of p85 on the p110 catalytic subunit, leading to the activation

of PI3K and the subsequent phosphorylation of its lipid substrate, phosphatidylinositol 4,5-

bisphosphate (PIP2), to form phosphatidylinositol 3,4,5-trisphosphate (PIP3).

UCL-TRO-1938: In contrast, UCL-TRO-1938 is a small molecule that acts as an allosteric

activator of the PI3Kα isoform.[1][3] It binds to a site on the p110α catalytic subunit distinct from

the active site.[1] This binding event induces conformational changes that enhance multiple

steps in the enzyme's catalytic cycle, leading to increased PIP3 production.[1][3] Its selectivity

for the α-isoform makes it a valuable tool for studying the specific roles of PI3Kα in cellular

signaling.[5]

Signaling Pathway Diagram
The following diagram illustrates the canonical PI3K signaling pathway and indicates the points

of intervention for 740 Y-P and UCL-TRO-1938.
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Caption: PI3K signaling pathway and activator intervention points.
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Experimental Protocols
Detailed methodologies are crucial for the reproducible evaluation of PI3K activators. Below

are representative protocols for an in vitro PI3K kinase assay and a Western blot for

phosphorylated Akt (p-Akt), a key downstream marker of PI3K activation.

In Vitro PI3K Kinase Assay
This assay measures the enzymatic activity of purified PI3K in a cell-free system.

Experimental Workflow:
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In Vitro PI3K Kinase Assay Workflow

Start

Prepare Reagents:
- PI3K Enzyme

- Activator (740 Y-P or UCL-TRO-1938)
- PIP2 Substrate

- ATP (with [γ-32P]ATP)
- Kinase Buffer

Incubate PI3K Enzyme
with Activator

Initiate Reaction
(Add PIP2 and ATP)

Incubate at RT

Stop Reaction
(Add Stop Solution)

Extract Phospholipids

Separate Lipids by TLC

Detect [32P]-PIP3 by
Autoradiography

Quantify Radioactivity

End

 

Western Blot Workflow for p-Akt
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Incubate with Primary Antibody
(anti-p-Akt Ser473)

Incubate with HRP-conjugated
Secondary Antibody

Detect with ECL Substrate

Image and Analyze Bands

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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